Phosphonium, triphenyl(3-thienylmethyl)-, bromide

• CAS No.: 35731-84-1
• Molecular Formula: C23H20BrPS
• Molecular Weight: 439.3 g/mol
• IUPAC Name: triphenyl(thiophen-3-ylmethyl)phosphanium;bromide
• InChI: InChI=1S/C23H20PS.BrH/c1-4-10-21(11-5-1)24(18-20-16-17-25-19-20,22-12-6-2-7-13-22)23-14-8-3-9-15-23;/h1-17,19H,18H2;1H/q+1;/p-1
• InChI Key: MTFBAZIVELMCPC-UHFFFAOYSA-M
• Canonical SMILES: C1=CC=C(C=C1)[P+](CC2=CSC=C2)(C3=CC=CC=C3)C4=CC=CC=C4.[Br-]

Description

Phosphonium, triphenyl(3-thienylmethyl)-, bromide is a useful research compound. Its molecular formula is C23H20BrPS and its molecular weight is 439.3 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

34.3 G. of 3-bromomethyl-thiophene and 61.0 g. of triphenylphosphine were dissolved in 500 ml. of benzene. The resulting mixture was refluxed overnight under argon and then cooled to room temperature. The tan phosphonium salt which precipitated was collected by filtration, washed several times with toluene and dried at 100° C. under high vacuum to yield (3-thenyl)triphenylphosphonium bromide, m.p. >270° C.